Cas no 139009-13-5 (Benzenemethanamine, 2-[(4-chlorophenyl)thio]-N,N-dimethyl-)

• Product Name: Benzenemethanamine, 2-[(4-chlorophenyl)thio]-N,N-dimethyl-
• CAS No: 139009-13-5
• MF: C₁₅H₁₆ClNS
• MW: 277.81224155426
• CID: 3724030
• PubChem ID: 15132120
• Update Time: 2025-04-22

Benzenemethanamine, 2-[(4-chlorophenyl)thio]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-[(4-chlorophenyl)thio]-N,N-dimethyl-
• BDBM50252637
• (2-(4-chlorophenylthio)phenyl)-N,N-dimethylmethanamine
• 139009-13-5
• CHEMBL493058

• Inchi： 1S/C15H16ClNS/c1-17(2)11-12-5-3-4-6-15(12)18-14-9-7-13(16)8-10-14/h3-10H,11H2,1-2H3
• InChI Key： KKCKVAFKRSKQRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(Cl)=CC=1)C1C=CC=CC=1CN(C)C

Computed Properties

• Exact Mass: 277.0691984Da
• Monoisotopic Mass: 277.0691984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 28.5Ų